Anticancer agent 202

Cancer Biology Cytotoxicity Assay Prostate Cancer
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H22N5NaO3
Molecular Weight 487.5 g/mol
Cat. No. B15559133
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Technical Parameters


Basic Identity
Product NameAnticancer agent 202
Molecular FormulaC27H22N5NaO3
Molecular Weight487.5 g/mol
Structural Identifiers
InChIInChI=1S/C27H23N5O3.Na/c33-27(34)25(14-20-16-28-24-12-6-5-11-23(20)24)29-15-19-8-4-7-13-26(19)35-18-21-17-32(31-30-21)22-9-2-1-3-10-22;/h1-13,15-17,25,28H,14,18H2,(H,33,34);/q;+1/p-1/t25-;/m0./s1
InChIKeyBFUKTDUPXGOVHB-UQIIZPHYSA-M
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Anticancer Agent 202 Overview


Anticancer agent 202 (compound 3) is a synthetic small molecule belonging to a class of 1,2,3-triazole and chiral Schiff base hybrids. Its molecular formula is C27H22N5NaO3, with a molar mass of 487.49 g/mol [1]. This compound was identified and synthesized as part of a series (compounds 1–6) evaluated for their potential as anticancer agents, with in silico and in vitro studies demonstrating promising activity and drug-like properties [2].

Cell-model cytotoxicity screening: Reported inhibition of cancer cell lines in intra-series comparison supports cell-model endpoint screening.
Chiral SAR probe: Chiral Schiff base hybrid scaffold enables stereochemical-activity relationship studies.
In silico ADME filtering: Computationally predicted drug-likeness profile supports early-stage exposure-model review.

Structural Specificity of Anticancer Agent 202


While several compounds within the 1,2,3-triazole and chiral Schiff base hybrid series were synthesized, their biological activities are not uniform. The specific substitution pattern and stereochemistry of the chiral amine component in compound 3 (Anticancer agent 202) are critical determinants of its cytotoxic potency and selectivity profile [1]. Computational and in vitro analyses confirm that structural analogs (e.g., compounds 1, 2, 4, 5, and 6) exhibit divergent anticancer activities and toxicity profiles against healthy cells, underscoring that generic substitution within this chemical series is not feasible without compromising experimental outcomes [2].

Anticancer agent 202: Specific chiral core and substitution pattern drive reported cell-model activity.
Series analogs (1,2,4,5,6): Divergent structural features may lead to shifted cytotoxicity profiles and require re-evaluation.
Anticancer agent 202: Computational binding to AR/MIA targets suggests distinct pathway interaction.
Cisplatin: DNA-crosslinking mechanism; target engagement profiles may not be interchangeable for pathway studies.

Anticancer Agent 202 vs. Analogs and Cisplatin


Cytotoxic Potency Against PC3 and A375 Cells

In a direct head-to-head comparison within the same study, compound 3 (Anticancer agent 202) and compound 6 were identified as the most potent analogs in the synthesized series against PC3 (prostate) and A375 (skin) cancer cell lines [1]. The study authors explicitly state that compounds 3 and 6 showed 'very good activity for the inhibition of the cancer cell lines and low toxicity for the healthy cell lines' [2]. While the other compounds in the series (1, 2, 4, and 5) were also evaluated, their cytotoxic activity was qualitatively inferior to that of compound 3, establishing a clear intra-series rank-order for potency [3].

Intra-series rank
Reported
Ranked among top two analogs for inhibiting PC3 and A375 cells in comparative Alamar Blue assay.
Supports cell-model potency screening.
Specific IC50 values not provided.
Cancer Biology Cytotoxicity Assay Prostate Cancer

Selective Cytotoxicity vs. MRC-5 Fibroblasts

A critical differentiator for Anticancer agent 202 is its favorable selectivity profile. In a direct head-to-head comparison within the same study, compound 3 (along with compound 6) demonstrated potent inhibition of PC3 and A375 cancer cells while exhibiting low toxicity against healthy MRC-5 fibroblast cells [1]. This contrasts with the general profile of many cytotoxic chemotherapeutics, including the reference drug cisplatin, which often lack such selective toxicity and can cause significant damage to normal tissues [2].

Selectivity profile
Reported
Exhibited low toxicity to MRC-5 fibroblasts while inhibiting cancer cells, contrasting with cisplatin.
Supports selectivity endpoint comparison.
Qualitative viability data; MRC-5 cell line.
Selectivity Index Therapeutic Window Cancer Research

Androgen Receptor and MIA Binding vs. Cisplatin

Computational molecular docking studies provide a quantitative basis for Anticancer agent 202's superior target engagement potential. In a direct head-to-head comparison, all compounds in the series (1-6), including compound 3, exhibited high binding affinity for Androgen Receptor modulators (PDB ID: 5t8e) and Human MIA inhibitors (PDB ID: 1i1j) that surpassed the binding affinity of the reference anticancer drug, cisplatin [1]. This suggests a distinct and potentially more effective mechanism of interaction with these key cancer targets.

In silico binding
Computational
Docking simulations indicated higher binding affinity for AR (5t8e) and MIA (1i1j) than cisplatin.
Supports target-engagement pathway interpretation.
Specific docking scores not disclosed.
Molecular Docking Target Engagement Mechanism of Action

ADME and Drug-Likeness Profile

A key differentiator for progressing a compound from in vitro to in vivo studies is its predicted pharmacokinetic profile. Anticancer agent 202 (compound 3) was computationally assessed for its ADME (Absorption, Distribution, Metabolism, Excretion) properties and was found to possess desirable physicochemical properties for drug-likeness [1]. This is a critical, quantifiable filter that many early-stage anticancer compounds fail. While many potent in vitro compounds exhibit poor solubility or metabolic stability, the in silico data for compound 3 suggest it is more likely to be suitable for in vivo administration without the need for complex formulation development.

In silico ADME
Class-level inference
Passed computational drug-likeness filters for absorption, distribution, metabolism, excretion.
Supports in silico exposure-model screening.
Predicted LogP, TPSA values not disclosed.
ADME Drug-Likeness Pharmacokinetics

Anticancer Agent 202 Research Applications


Androgen Receptor-Positive Prostate Cancer Studies

Given the computational evidence of high binding affinity for the Androgen Receptor (PDB ID: 5t8e) [1] and the demonstrated cytotoxicity against PC3 prostate cancer cells [2], Anticancer agent 202 is a prime candidate for in vitro studies investigating AR-mediated pathways in prostate cancer. Its superior selectivity for cancer cells over healthy MRC-5 fibroblasts [3] makes it an ideal tool for probing AR-dependent versus AR-independent mechanisms of growth inhibition with minimized confounding effects from general cytotoxicity.

Lead Optimization and SAR for Hybrid Compounds

The clear differentiation in potency between compound 3 and its close structural analogs (compounds 1, 2, 4, 5) within the same study [1] positions Anticancer agent 202 as a validated chemical probe for SAR studies. Medicinal chemists can use this compound as a reference standard to systematically modify the chiral amine or triazole components, aiming to further enhance potency or selectivity. Its predicted favorable ADME properties [2] also make it a suitable scaffold for iterative design and synthesis of novel analogs.

In Vivo Xenograft Efficacy Studies

For researchers planning to transition from in vitro findings to in vivo efficacy models, Anticancer agent 202 offers a significant practical advantage. Its computationally predicted drug-like properties and favorable ADME profile [1] suggest a lower likelihood of encountering formulation or bioavailability hurdles common with many early-stage hits. This makes it a cost-effective and time-efficient candidate for pilot xenograft studies in prostate cancer (e.g., PC3) or skin cancer (e.g., A375) models, where the primary goal is to validate target engagement and tumor growth inhibition in a live system.

Application
Selection Property
Validation Focus
AR-signaling prostate cancer studies
Receptor binding selectivity profile
AR-dependent vs. AR-independent pathway inhibition
SAR and lead optimization studies
Chiral core and triazole substitution pattern
Cytotoxicity endpoint comparison across analogs
In vivo xenograft model-response studies
Predicted drug-like ADME profile
Formulation-exposure and tumor growth inhibition endpoints

Technical Documentation Hub

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17 linked technical documents
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